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Compound of Interest

Compound Name: Fenl-IN-SC13

Cat. No.: B8227576

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Fen1-IN-SC13, a potent inhibitor of DNA
fragmentation endonuclease 1 (FEN1) with antitumor properties. Adherence to these
procedures is vital for ensuring laboratory safety and experimental integrity.

Compound Information at a Glance

Property Value Source
IUPAC Name Not available in search results

CAS Number 2098776-03-3 [1]
Molecular Formula C24H23N303S [1]
Purity 98.42% [2]
Appearance Solid [3]
Storage -80°C (6 months), -20°C (1 2]

month)

Personal Protective Equipment (PPE)

Given that Fen1-IN-SC13 is a potent small molecule inhibitor and should be considered
hazardous until more information is available, a comprehensive PPE strategy is mandatory.[4]
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PPE Category Item Specification

Chemical-resistant nitrile
Hand Protection Gloves gloves. Change immediately if
contaminated.

ANSI Z87.1-rated safety

Eye Protection Safety Glasses o )
glasses with side shields.
] Full-length, long-sleeved lab
Body Protection Lab Coat
coat.
) ) ) Use in a certified chemical
Respiratory Protection Not generally required

fume hood to avoid inhalation.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Fen1-IN-SC13 from receipt to experimental use.
1. Receiving and Storage:

o Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate PPE (lab coat, gloves, safety glasses) when opening the package.
 Verify the compound details against the order information.

o Store the compound at the recommended temperature: -80°C for long-term storage (up to 6
months) or -20°C for short-term storage (up to 1 month).[2]

2. Preparation of Stock Solutions:

 All handling of the solid compound and preparation of solutions must be conducted in a
certified chemical fume hood.

» Before weighing, allow the container to equilibrate to room temperature to prevent
condensation.

» Use calibrated equipment for weighing and measuring solvents.
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e Fenl-IN-SC13 is soluble in DMSO.[2] For in vivo studies, a common solvent is a mixture of
10% DMSO and 90% Corn Oil.[2]

o Cap the vial tightly after use and return to the appropriate storage conditions.
3. Experimental Use:

e When using Fenl1-IN-SC13 in experiments, ensure that all procedures are carried out in a

designated area.
» Avoid direct contact with the compound and solutions.
e Do not eat, drink, or smoke in the laboratory.
» Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

Disposal Plan

Proper disposal of Fen1-IN-SC13 and associated waste is critical to prevent environmental
contamination and ensure compliance with institutional and local regulations.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a

Unused Solid Compound )
clearly labeled, sealed container.

Collect in a designated hazardous waste

Contaminated Labware (e.g., pipette tips, tubes) )
container.

Collect in a sealed, labeled hazardous waste

Ligquid Waste (e.g., unused solutions) ) )
container. Do not pour down the drain.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Fen1-IN-SC13 and the
recommended workflow for its safe handling.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8227576?utm_src=pdf-body
https://www.medchemexpress.com/fen1-in-sc13.html
https://www.medchemexpress.com/fen1-in-sc13.html
https://www.benchchem.com/product/b8227576?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14199.pdf
https://www.benchchem.com/product/b8227576?utm_src=pdf-body
https://www.benchchem.com/product/b8227576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8227576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing
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Caption: Mechanism of Fen1-IN-SC13 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fenl-IN-SC13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8227576#personal-protective-equipment-for-
handling-fenl-in-sc13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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